7-amino-1H-imidazo[4,5-c]pyridin-2(3H)-one

• Molecular Formula: C6H6N4O
• Molecular Weight: 150.14 g/mol
• IUPAC Name: 7-amino-1,3-dihydroimidazo[4,5-c]pyridin-2-one
• InChI: InChI=1S/C6H6N4O/c7-3-1-8-2-4-5(3)10-6(11)9-4/h1-2H,7H2,(H2,9,10,11)
• InChI Key: LABPLRHPENGGLU-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C2=C(C=N1)NC(=O)N2)N

Description

7-amino-1H-imidazo[4,5-c]pyridin-2(3H)-one is a heterocyclic compound that belongs to the class of imidazopyridines

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 7-amino-1H-imidazo[4,5-c]pyridin-2(3H)-one typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of 2-aminopyridine with glyoxal in the presence of an acid catalyst to form the imidazo[4,5-c]pyridine core. Subsequent functionalization steps introduce the amino group at the 7-position and the carbonyl group at the 2-position.

Industrial Production Methods: Industrial production of this compound may involve optimized synthetic routes that ensure high yield and purity. These methods often utilize continuous flow reactors and automated systems to control reaction parameters precisely, thereby enhancing the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions: 7-amino-1H-imidazo[4,5-c]pyridin-2(3H)-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can convert the carbonyl group to a hydroxyl group.

Substitution: The amino group at the 7-position can participate in nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide can be used.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are typically employed.

Substitution: Nucleophiles such as amines or thiols can be used under basic or acidic conditions.

Major Products Formed:

Oxidation: Formation of oxo derivatives.

Reduction: Formation of hydroxyl derivatives.

Substitution: Formation of substituted imidazopyridines with various functional groups.

Scientific Research Applications

7-amino-1H-imidazo[4,5-c]pyridin-2(3H)-one has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its ability to interact with biological targets.

Industry: Utilized in the development of advanced materials with specific electronic and optical properties.

Mechanism of Action

The mechanism of action of 7-amino-1H-imidazo[4,5-c]pyridin-2(3H)-one involves its interaction with molecular targets such as enzymes and receptors. The compound can inhibit or activate these targets, leading to various biological effects. For example, it may inhibit specific kinases involved in cancer cell proliferation, thereby exhibiting anticancer activity.

Comparison with Similar Compounds

• 7-methyl-1H-imidazo[4,5-b]pyridine
• Imidazo[1,2-a]pyrimidine
• Imidazo[1,5-a]pyridine

Comparison: 7-amino-1H-imidazo[4,5-c]pyridin-2(3H)-one is unique due to its specific substitution pattern and the presence of both amino and carbonyl functional groups. This combination imparts distinct chemical reactivity and biological activity compared to other imidazopyridine derivatives. For instance, the presence of the amino group at the 7-position enhances its potential as a nucleophile in substitution reactions, while the carbonyl group at the 2-position allows for various redox transformations.